Cas no 191872-32-9 (N-BOC-DL-3-CYANOPHENYLALANINE)

• Product Name: N-BOC-DL-3-CYANOPHENYLALANINE
• CAS No: 191872-32-9
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD09749839
• CID: 907870
• PubChem ID: 4393345
• Update Time: 2025-05-24

N-BOC-DL-3-CYANOPHENYLALANINE Chemical and Physical Properties

Names and Identifiers

• N-BOC-DL-3-CYANOPHENYLALANINE
• (R,S)-N2 -(tert. butoxycarbonyl)-3-(3-cyanophenyl)-alanine
• (R,S)-N2 -[(tert.-butyloxy)carbonyl]-3-(3-cyanophenyl)-alanine
• 2-[(tert-butoxycarbonyl)amino]-3-(3-cyanophenyl)propanoic acid
• 3-(3-cyanophenyl)-2-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]propanoic acid
• AC1N9YPJ
• ACMC-209tu5
• Boc-D-3-Cyanophe
• CTK8E9355
• N-t-butoxycarbonyl-3-(3-cyanophenyl)alanine
• SureCN3748888
• -3-(3-cyanophenyl)
• N-Boc-3-cyano-DL-phenylalanine
• 2-tert-Butoxycarbonylamino-3-(3-cyano-phenyl)-propionic acid
• CS-0171873
• SCHEMBL3748888
• AS-36958
• 2-((tert-Butoxycarbonyl)amino)-3-(3-cyanophenyl)propanoic acid
• 3-(3-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• DTXSID90402796
• FT-0643170
• 191872-32-9
• EN300-6740255
• Boc-L-3-Cyanophe
• 2-((tert-Butoxycarbonyl)amino)-3-(3-cyanophenyl)propanoicacid
• A814671
• Z1505716700
• 2-(t-butoxycarbonylamino)-3-(3-cyanophenyl)-propanoic acid
• AKOS025243745
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3-cyanophenyl)propanoic acid
• FT-0658648
• 2-((tert-Butoxycarbonyl)amino)-3-(3-cyanophenyl)propionic acid
• FDQDHMZKOPOWFE-UHFFFAOYSA-N
• MFCD09749839
• A813530
• (2S)-2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoate;Boc-L-3-Cyanophenylalanine
• 2-(tert-butoxycarbonylamino)-3-(3-cyanophenyl)propanoic acid;N-BOC-DL-3-CYANOPHENYLALANINE
• A806347
• DB-314332
• SY064465
• 2-(Boc-amino)-3-(3-cyanophenyl)propanoic Acid
• MFCD00797560
• SY232924
• Boc-L-3-Cyanophenylalanine

• MDL： MFCD09749839
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(20)17-12(13(18)19)8-10-5-4-6-11(7-10)9-16/h4-7,12H,8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： FDQDHMZKOPOWFE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC=C(C#N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.127
• Monoisotopic Mass: 290.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.22
• Boiling Point: 485.4°C at 760 mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.548

N-BOC-DL-3-CYANOPHENYLALANINE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on N-BOC-DL-3-CYANOPHENYLALANINE

Comprehensive Guide to N-BOC-DL-3-CYANOPHENYLALANINE (CAS No. 191872-32-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and biochemical research, N-BOC-DL-3-CYANOPHENYLALANINE (CAS No. 191872-32-9) has emerged as a compound of significant interest. This BOC-protected amino acid derivative is widely utilized in peptide synthesis, medicinal chemistry, and drug discovery. Its unique structural features, including the cyano group and phenylalanine backbone, make it a versatile building block for designing novel therapeutics and bioactive molecules.

The growing demand for custom peptide synthesis and non-natural amino acids has propelled the relevance of N-BOC-DL-3-CYANOPHENYLALANINE in modern research. Scientists frequently search for "BOC-protected amino acids uses" or "how to incorporate cyanophenylalanine in peptides," highlighting its practical importance. This compound’s chemical stability and compatibility with solid-phase peptide synthesis (SPPS) protocols further enhance its appeal.

Recent advancements in targeted drug delivery and bioconjugation techniques have also spotlighted N-BOC-DL-3-CYANOPHENYLALANINE. Researchers are exploring its potential in creating fluorescent probes and enzyme inhibitors, addressing trending topics like "amino acid-based diagnostics" and "peptide therapeutics for cancer." Its 3-cyanophenyl moiety offers unique electronic properties, enabling applications in photoaffinity labeling and protein interaction studies.

From a synthetic perspective, the BOC group in N-BOC-DL-3-CYANOPHENYLALANINE provides excellent protection for the amino group during peptide elongation, a feature often queried as "BOC deprotection methods." The compound’s racemic form (DL) allows flexibility in chiral resolution, catering to diverse research needs. Industry professionals frequently discuss its role in "high-throughput screening libraries" and "fragment-based drug design," underscoring its multidisciplinary utility.

Quality and sourcing are critical for researchers working with CAS No. 191872-32-9. Common search queries like "N-BOC-DL-3-CYANOPHENYLALANINE suppliers" or "purity standards for peptide intermediates" reflect this concern. Reputable manufacturers adhere to strict GMP guidelines and provide detailed analytical certificates, ensuring compliance with pharmaceutical-grade specifications.

Looking ahead, the integration of N-BOC-DL-3-CYANOPHENYLALANINE into AI-driven drug discovery platforms and green chemistry initiatives represents a promising frontier. As the scientific community prioritizes "sustainable peptide synthesis" and "computational molecular design," this compound’s adaptability positions it as a key player in next-generation research.